1-Chloro-2-ethoxy-4-[(2-ethyl-4-methylimidazolyl)sulfonyl]benzene
1-Chloro-2-ethoxy-4-[(2-ethyl-4-methylimidazolyl)sulfonyl]benzene
Brand Name:
Vulcanchem
CAS No.:
794548-19-9
VCID:
VC0486704
InChI:
InChI=1S/C14H17ClN2O3S/c1-4-14-16-10(3)9-17(14)21(18,19)11-6-7-12(15)13(8-11)20-5-2/h6-9H,4-5H2,1-3H3
SMILES:
CCC1=NC(=CN1S(=O)(=O)C2=CC(=C(C=C2)Cl)OCC)C
Molecular Formula:
C14H17ClN2O3S
Molecular Weight:
328.8g/mol
1-Chloro-2-ethoxy-4-[(2-ethyl-4-methylimidazolyl)sulfonyl]benzene
CAS No.: 794548-19-9
Main Products
VCID: VC0486704
Molecular Formula: C14H17ClN2O3S
Molecular Weight: 328.8g/mol
![1-Chloro-2-ethoxy-4-[(2-ethyl-4-methylimidazolyl)sulfonyl]benzene - 794548-19-9](/images/no_structure.jpg)
| CAS No. | 794548-19-9 |
|---|---|
| Product Name | 1-Chloro-2-ethoxy-4-[(2-ethyl-4-methylimidazolyl)sulfonyl]benzene |
| Molecular Formula | C14H17ClN2O3S |
| Molecular Weight | 328.8g/mol |
| IUPAC Name | 1-(4-chloro-3-ethoxyphenyl)sulfonyl-2-ethyl-4-methylimidazole |
| Standard InChI | InChI=1S/C14H17ClN2O3S/c1-4-14-16-10(3)9-17(14)21(18,19)11-6-7-12(15)13(8-11)20-5-2/h6-9H,4-5H2,1-3H3 |
| Standard InChIKey | QPRXRHSUCTUZHP-UHFFFAOYSA-N |
| SMILES | CCC1=NC(=CN1S(=O)(=O)C2=CC(=C(C=C2)Cl)OCC)C |
| Canonical SMILES | CCC1=NC(=CN1S(=O)(=O)C2=CC(=C(C=C2)Cl)OCC)C |
| PubChem Compound | 4914491 |
| Last Modified | Nov 11 2021 |
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